1-methyl-6-oxo-4-(thiophen-2-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-4-thiophen-2-yl-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H17N3O2S2/c1-24-12-17(16(10-20(24)25)19-3-2-7-28-19)21(26)23-11-14-4-6-22-18(9-14)15-5-8-27-13-15/h2-10,12-13H,11H2,1H3,(H,23,26)
• InChI Key: CVTAUZIVWRMFRN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)C2=CC=CS2)C(=O)NCC3=CC(=NC=C3)C4=CSC=C4
• Molecular Formula: C21H17N3O2S2
• Molecular Weight: 407.5 g/mol

Description

1-methyl-6-oxo-4-(thiophen-2-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H17N3O2S2 and its molecular weight is 407.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research on compounds structurally related to "1-methyl-6-oxo-4-(thiophen-2-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1,6-dihydropyridine-3-carboxamide" focuses on their synthesis, characterization, and exploration for biological activities. For example, the synthesis of novel heterocyclic compounds through condensation reactions and their potential as biologically active molecules have been a significant area of study. These compounds are investigated for a wide range of biological activities, including antimicrobial, antihypertensive, and anti-ulcer properties, indicating the diverse therapeutic potential of such molecules (Kulbhushan Rana, B. Kaur, G. Chaudhary, Suresh Kumar, S. Goyal, 2011).

Chemical Characterization and Reactions

Detailed chemical characterization and investigation of reactions involving these compounds are essential for understanding their properties and potential applications. Studies include the synthesis of monoamide isomers and their structural characterization using spectroscopic techniques, which provides insights into the substituent effects on the chemical behavior and properties of these compounds (M. Kadir, N. Mansor, U. Osman, 2017).

Synthesis of Derivatives and Analogues

The research also extends to the synthesis of derivatives and analogues of these compounds, exploring various chemical reactions to generate new molecules with potentially useful properties. This includes the use of palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions to produce a variety of heterocyclic derivatives, showcasing the versatility and synthetic utility of these compounds (A. Bacchi, M. Costa, Nicola Della Ca’, B. Gabriele, G. Salerno, Silvia Cassoni, 2005).

Luminescence Sensitization

In addition to their potential biological applications, derivatives of dihydropyridines and related compounds have been studied for their ability to sensitize luminescence, indicating their potential use in materials science and photophysical applications. For instance, the study of complexes with lanthanide ions and their emission sensitization presents an intriguing application in the field of luminescent materials (Rodney A. Tigaa, Gary J Lucas, A. de Bettencourt-Dias, 2017).